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Compound of Interest

Compound Name: Decarestrictin A1

Cat. No.: B15572870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Decarestrictin A1, a member of the decarestrictine family of 10-membered lactones, has

garnered interest for its biological activities, including the inhibition of cholesterol biosynthesis.

This technical guide provides a comprehensive overview of the spectroscopic data that defines

the molecular structure of Decarestrictin A1, along with the experimental protocols for its

isolation and characterization.

Core Spectroscopic Data
The structural elucidation of Decarestrictin A1 relies on a combination of mass spectrometry

and nuclear magnetic resonance (NMR) spectroscopy. The following tables summarize the key

quantitative data derived from these techniques.

Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) provides the elemental composition and exact

mass of Decarestrictin A1.
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Parameter Value

Molecular Formula C₁₄H₂₂O₅

Exact Mass [M+H]⁺ 271.1545

Method FAB-MS (Positive Ion Mode)

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
Proton NMR spectroscopy reveals the chemical environment of each hydrogen atom in the

molecule.

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 5.15 dd 10.5, 2.5

3 4.20 m

4a 1.85 m

4b 1.65 m

5 5.60 ddd 15.5, 8.0, 7.0

6 5.80 dt 15.5, 6.5

7 3.95 m

8a 1.75 m

8b 1.55 m

9 2.50 dq 7.0, 7.0

10 1.25 d 7.0

11-CH₃ 1.18 d 6.5

12-CH₃ 0.90 t 7.5

3-OH 2.10 d 4.0

7-OH 1.95 d 5.0
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¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
Carbon NMR spectroscopy provides information on the carbon skeleton of the molecule.

Position Chemical Shift (δ, ppm)

1 174.5

2 78.2

3 70.5

4 35.8

5 128.9

6 135.2

7 68.4

8 39.1

9 45.3

10 20.7

11-CH₃ 21.5

12-CH₃ 10.2

Experimental Protocols
The following sections detail the methodologies for the isolation and spectroscopic analysis of

Decarestrictin A1.

Isolation of Decarestrictin A1
Decarestrictin A1 is a secondary metabolite produced by the fungus Penicillium

simplicissimum. The isolation procedure involves fermentation, extraction, and

chromatographic separation.

Fermentation:Penicillium simplicissimum is cultured in a suitable liquid medium containing

glucose, peptone, and yeast extract. The fermentation is carried out for 7-10 days at 28°C
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with shaking to ensure adequate aeration.

Extraction: The culture broth is separated from the mycelium by filtration. The filtrate is then

extracted with an organic solvent, typically ethyl acetate. The organic extract is concentrated

under reduced pressure to yield a crude extract.

Chromatographic Separation: The crude extract is subjected to a series of chromatographic

techniques to isolate Decarestrictin A1. This typically involves:

Silica Gel Column Chromatography: The crude extract is first fractionated on a silica gel

column using a gradient of hexane and ethyl acetate.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

Decarestrictin A1 are further purified by preparative HPLC on a C18 column with a

methanol-water mobile phase.

Spectroscopic Analysis
Mass Spectrometry: High-resolution mass spectra are acquired on a FAB (Fast Atom

Bombardment) mass spectrometer in positive ion mode. The sample is dissolved in a

suitable matrix, such as m-nitrobenzyl alcohol.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 500 MHz NMR

spectrometer. The purified sample of Decarestrictin A1 is dissolved in deuterated

chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. 2D NMR

experiments, including COSY, HSQC, and HMBC, are performed to establish the

connectivity of protons and carbons and to fully assign the structure.

Visualizing the Workflow and Biosynthesis
The following diagrams illustrate the experimental workflow for the isolation and

characterization of Decarestrictin A1 and its biosynthetic origin.
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Caption: Experimental workflow for the isolation and structural elucidation of Decarestrictin
A1.
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Caption: Simplified biosynthetic pathway of Decarestrictin A1.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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